N-[5-Chloro-4-(trifluoromethyl)-2-pyridinyl]-2-[1-(hydroxyimino)ethyl]-5-thiazolecarboxamide
Overview
Description
Scientific Research Applications
Synthesis and Chemical Diversity
N-[5-Chloro-4-(trifluoromethyl)-2-pyridinyl]-2-[1-(hydroxyimino)ethyl]-5-thiazolecarboxamide represents a class of compounds with a broad range of applications in scientific research, primarily due to its versatile chemical structure that facilitates the synthesis of diverse heterocyclic compounds. Research has shown the synthesis of various libraries of compounds, such as 1-(2-thiazolyl)-5-(trifluoromethyl)pyrazole-4-carboxamides, which demonstrate significant biological activities, including toxicity to C. elegans (Donohue et al., 2002). Such compounds are synthesized through multi-step reactions, starting from simple precursors, showcasing the compound's role in facilitating the development of novel chemical entities with potential biological applications.
Biological Activity and Potential Applications
The compound's derivative structures have been evaluated for various biological activities. For instance, thiazole compounds containing ether structures have shown fungicidal activities, with some derivatives demonstrating significant inhibitory effects on specific fungi (Li-ga, 2015). This suggests potential applications in developing new fungicides or antimicrobial agents. Additionally, certain pyrazolopyrimidine derivatives synthesized from similar precursors exhibit antimicrobial activities, indicating the compound's utility in the synthesis of agents that could be used in medical research and treatment of infections (Gein et al., 2015).
Contribution to Heterocyclic Chemistry
The flexibility of this compound in synthesizing heterocyclic compounds contributes significantly to heterocyclic chemistry. Studies have demonstrated its role in producing a wide range of trifluoromethyl heterocycles, utilizing key reactions such as carbene X-H insertion, to create oxazoles, thiazoles, imidazoles, triazines, and pyridines (Honey et al., 2012). These heterocycles have diverse applications, including the development of new pharmaceuticals, agrochemicals, and materials science, showcasing the compound's versatility and importance in synthetic organic chemistry.
Properties
IUPAC Name |
N-[5-chloro-4-(trifluoromethyl)pyridin-2-yl]-2-[(E)-N-hydroxy-C-methylcarbonimidoyl]-1,3-thiazole-5-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClF3N4O2S/c1-5(20-22)11-18-4-8(23-11)10(21)19-9-2-6(12(14,15)16)7(13)3-17-9/h2-4,22H,1H3,(H,17,19,21)/b20-5+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBQTVLRYOLZCJR-DENHBWNVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NO)C1=NC=C(S1)C(=O)NC2=NC=C(C(=C2)C(F)(F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\O)/C1=NC=C(S1)C(=O)NC2=NC=C(C(=C2)C(F)(F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClF3N4O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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